Cas no 16225-26-6 (3,5-Di-tert-butylbenzoic acid)

• Product Name: 3,5-Di-tert-butylbenzoic acid
• CAS No: 16225-26-6
• MF: C₁₅H₂₂O₂
• MW: 234.333984851837
• MDL: MFCD00082727
• CID: 87666
• PubChem ID: 24856526
• Update Time: 2025-04-18

3,5-Di-tert-butylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Di-tert-butylbenzoic acid
• Dibutylbenzoicacid
• 5-Di-tert-butylbenzoic acid
• 3,5-ditert-butylbenzoic acid
• 3,5-Di-t-butylbenzoic acid
• 3,5-Ditertbutylbenzoic acid
• Benzoic acid, 3,5-bis(1,1-dimethylethyl)-
• 3,5-Bis(tert-butyl)benzoic acid
• 3,5-Di-tert-butylbenzoicacid
• NCTSLPBQVXUAHR-UHFFFAOYSA-N
• PubChem4953
• KSC494I2N
• 3,5-di-tertbutylbenzoic acid
• 3,5-di(t-butyl)benzoic acid
• 3,5-Di-t-butyl benzoic acid
• NCTSLPBQVXUAHR-UHFFFAOYSA-
• 3
• A882980
• SCHEMBL501957
• 3,5-di-tert-butyl benzoic acid
• Q63409848
• FT-0601120
• CS-W010335
• NS00025299
• EINECS 240-350-3
• InChI=1/C15H22O2/c1-14(2,3)11-7-10(13(16)17)8-12(9-11)15(4,5)6/h7-9H,1-6H3,(H,16,17)
• AM83998
• D2663
• EN300-20553
• SY009405
• 3,5-Di-tert-butyl-benzoic acid;3,5-Di-tert-butylbenzoic Acid
• J-009911
• 16225-26-6
• 3,5-Di-tert-butylbenzoic acid, 99%
• DS-15045
• MFCD00082727
• AG-672/25002598
• DTXSID20167341
• AKOS000813611
• CL8060
• F9995-0424
• DB-006312

• MDL： MFCD00082727
• Inchi： 1S/C15H22O2/c1-14(2,3)11-7-10(13(16)17)8-12(9-11)15(4,5)6/h7-9H,1-6H3,(H,16,17)
• InChI Key： NCTSLPBQVXUAHR-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C=C(C=1)C(C)(C)C)C(C)(C)C)=O
• BRN： 981248

Computed Properties

• Exact Mass: 234.16200
• Monoisotopic Mass: 234.162
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not determined
• Density: 0.9725 (estimate)
• Melting Point: 173-175 °C (lit.)
• Boiling Point: 314.3℃ at 760 mmHg
• Flash Point: 155.1℃
• Refractive Index: 1.5283 (estimate)
• Water Partition Coefficient: Insoluble in water.
• PSA: 37.30000
• LogP: 3.97980
• Solubility: Not determined

3,5-Di-tert-butylbenzoic acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H332
• Warning Statement： P280
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22
• Safety Instruction： S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters